Cas no 1936619-58-7 (1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl-)

• Product Name: 1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl-
• CAS No: 1936619-58-7
• MF: C₇H₁₀BrF₃
• MW: 231.053512096405
• CID: 5285350
• Update Time: 2025-10-31

1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl-

• Inchi： 1S/C7H10BrF3/c1-3-6(2,5-8)4-7(9,10)11/h3H,1,4-5H2,2H3
• InChI Key： FZEFNYZBLKGGNH-UHFFFAOYSA-N
• SMILES： C=CC(CBr)(C)CC(F)(F)F

Additional information on 1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl-

1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl-

CAS No. 1936619-58-7 is a unique chemical compound with the IUPAC name 1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl-. This compound is notable for its complex structure and versatile applications in various fields of chemistry and materials science. The molecule features a pentene backbone with a trifluorinated methyl group at the 5-position and a bromomethyl substituent at the 3-position, making it a valuable intermediate in organic synthesis.

The synthesis of this compound typically involves multi-step reactions, including halogenation and fluorination processes. Recent studies have highlighted its potential as a precursor for advanced materials such as fluoropolymers and specialty surfactants. Its ability to undergo various functional group transformations makes it an essential building block in modern chemical manufacturing.

In terms of physical properties, 1-Pentene, 3-(bromomethyl)-5,5,5-trifluoro-3-methyl- exhibits a high degree of thermal stability due to the electron-withdrawing effects of the trifluoromethyl group. This stability is particularly advantageous in high-temperature applications, such as in the production of heat-resistant polymers and coatings.

Recent research has also explored its role in drug delivery systems. The bromomethyl group provides sites for further functionalization, enabling the attachment of bioactive molecules or targeting ligands. This capability has led to investigations into its use in targeted drug delivery and nanomedicine.

The environmental impact of this compound has been a topic of interest as well. Studies have shown that its fluorinated structure contributes to its persistence in certain environmental conditions. However, ongoing research aims to develop more sustainable synthesis methods and degradation pathways to mitigate any potential ecological concerns.

In conclusion, CAS No. 1936619-58-7 represents a significant advancement in chemical design and synthesis. Its unique structure and versatile properties continue to drive innovation across multiple industries, from materials science to pharmaceuticals. As research progresses, this compound is expected to play an even more pivotal role in the development of next-generation materials and therapeutic agents.